3-methyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3-methyl-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H18N4O2/c1-14-4-2-5-15(12-14)19(25)21-10-11-23-18(24)8-7-17(22-23)16-6-3-9-20-13-16/h2-9,12-13H,10-11H2,1H3,(H,21,25)
• InChI Key: JWXNWYZRTGLPPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CN=CC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

3-methyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzamide, also known as MPEP, is a compound that has been extensively studied in the field of neuroscience. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5) and has been found to have potential therapeutic applications in a range of neurological disorders.

Scientific Research Applications

Synthesis and Molecular Docking

One study describes the synthesis of novel pyridine and fused pyridine derivatives, including those related to the compound of interest. These compounds were subjected to in silico molecular docking screenings, revealing moderate to good binding energies with target proteins. The compounds exhibited antimicrobial and antioxidant activities, suggesting their potential utility in developing treatments against microbial infections and oxidative stress-related conditions (E. M. Flefel et al., 2018).

Synthesis of Pyridazin-3-one Derivatives

Another research effort focused on synthesizing a novel class of pyridazin-3-one derivatives, which serve as precursors to more complex compounds with potential biological activities. This synthesis pathway involves reactions under specific conditions to yield high-quality products, demonstrating the versatility of the compound's core structure for further chemical modifications (H. M. Ibrahim & H. Behbehani, 2014).

Antimicrobial Agents

Research on chiral linear and macrocyclic bridged pyridines, derived from pyridine-2,6-dicarbonyl dichloride, has shown that these compounds possess antimicrobial properties. Their detailed synthesis and the resultant antimicrobial screening underscore the therapeutic potential of such compounds in treating bacterial and fungal infections (R. Al-Salahi et al., 2010).

Antiproliferative Activity

One study highlights the synthesis of a small library of triazolopyridazin-6-yloxy derivatives, which, in their ester form, inhibited the proliferation of endothelial and tumor cells. This points to the potential use of such compounds in cancer therapy, given their antiproliferative properties against specific cell lines (M. Ilić et al., 2011).

Anti-Influenza Virus Activity

A novel synthesis route produced benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against the H5N1 subtype of the influenza A virus. These findings suggest the compounds' utility in developing antiviral therapies, especially against avian influenza (A. Hebishy et al., 2020).